1,3-dichloro-2-[(4-chlorobenzyl)oxy]-5-(2-nitrovinyl)benzene

• IUPAC Name: 1,3-dichloro-2-[(4-chlorophenyl)methoxy]-5-[(E)-2-nitroethenyl]benzene
• InChI: InChI=1S/C15H10Cl3NO3/c16-12-3-1-10(2-4-12)9-22-15-13(17)7-11(8-14(15)18)5-6-19(20)21/h1-8H,9H2/b6-5+
• InChI Key: ZPTREAHBLXRFSM-AATRIKPKSA-N
• Canonical SMILES: C1=CC(=CC=C1COC2=C(C=C(C=C2Cl)C=C[N+](=O)[O-])Cl)Cl
• Isomeric SMILES: C1=CC(=CC=C1COC2=C(C=C(C=C2Cl)/C=C/[N+](=O)[O-])Cl)Cl
• Molecular Formula: C15H10Cl3NO3
• Molecular Weight: 358.6 g/mol

Description

The compound “1,3-dichloro-2-[(4-chlorobenzyl)oxy]-5-(2-nitrovinyl)benzene” is a benzene derivative, which means it contains a benzene ring as part of its structure. Benzene is a common organic compound with the formula C6H6. The benzene ring is made up of six carbon atoms joined in a ring, with one hydrogen atom attached to each carbon.

Molecular Structure Analysis

The molecular structure of this compound would be based on the benzene ring, with various groups attached at the 1, 2, 3, and 5 positions. These groups include two chlorine atoms, a 4-chlorobenzyl group, and a 2-nitrovinyl group.

Chemical Reactions Analysis

Benzene and its derivatives undergo various types of reactions, including electrophilic aromatic substitution, nucleophilic aromatic substitution, and addition reactions. The specific reactions that this compound would undergo would depend on the nature of the substituent groups and the conditions of the reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Some properties that could be predicted for this compound based on its structure include its polarity, solubility, and reactivity.